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Compound of Interest

Compound Name: 3-Methyl-3-octanol

Cat. No.: B1583038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and

disposal of 3-Methyl-3-octanol (CAS No. 5340-36-3). Adherence to these procedures is critical

to ensure personal safety and minimize environmental impact.

I. Understanding the Hazards
3-Methyl-3-octanol is a combustible liquid that can cause skin and serious eye irritation.[1] It

may also cause respiratory irritation.[1] It is crucial to handle this chemical with appropriate

care in a well-ventilated area, away from heat and open flames.[1]

II. Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Methyl-3-octanol
to prevent exposure and ensure safety.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles that

comply with EN166 standards

should be worn to protect

against splashes.[2] A face

shield may be necessary for

operations with a higher risk of

splashing.[2][3]

Hand Protection Chemical-Resistant Gloves

Nitrile or PVC gloves are

recommended for protection

against aliphatic alcohols.[2]

Always inspect gloves for

integrity before use and

dispose of them according to

the manufacturer's

instructions.[2]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn to protect

against splashes and spills.

Ensure it is fully buttoned.

Respiratory Protection Respirator

Use a NIOSH-approved

respirator with an appropriate

organic vapor cartridge (type

ABEK (EN14387)) if working in

a poorly ventilated area or

when aerosol formation is

possible.

III. Operational Plan: Step-by-Step Handling
Procedure
Follow these steps to ensure the safe handling of 3-Methyl-3-octanol throughout your

experimental workflow.
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Preparation:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.

Remove all potential ignition sources, such as open flames, hot plates, and spark-

producing equipment.[1][4]

Have an emergency eyewash station and safety shower readily accessible.

Verify that all necessary PPE is available and in good condition.

Handling:

Wear the appropriate PPE as detailed in Section II.

Dispense the chemical carefully to avoid splashing.

Keep the container tightly closed when not in use to prevent the release of vapors.[1][4]

Use non-sparking tools and equipment to minimize the risk of ignition.[5]

In Case of a Spill:

Evacuate the immediate area.

If safe to do so, contain the spill using an inert absorbent material like sand or vermiculite.

Collect the absorbed material into a suitable, labeled container for disposal.[4]

Ventilate the area and wash the spill site after material pickup is complete.

IV. Disposal Plan
Proper disposal of 3-Methyl-3-octanol and its contaminated waste is crucial to prevent

environmental contamination and comply with regulations.

Waste Collection:
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Collect all waste containing 3-Methyl-3-octanol, including excess chemical and

contaminated materials (e.g., gloves, absorbent pads), in a designated and clearly labeled

waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Disposal Procedure:

Dispose of the waste through an approved hazardous waste disposal facility.[1][4]

Follow all local, state, and federal regulations for the disposal of combustible and

hazardous chemicals.

V. Quantitative Data Summary
The following table summarizes key quantitative data for 3-Methyl-3-octanol.

Property Value

CAS Number 5340-36-3

Molecular Formula C9H20O

Molecular Weight 144.25 g/mol

Boiling Point 172 °C / 341.6 °F[1]

Flash Point 72 °C / 161.6 °F (closed cup)[1]

Density 0.822 g/mL at 25 °C[6]

Refractive Index n20/D 1.433[6]

VI. Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 3-Methyl-3-octanol in a

laboratory setting.
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Caption: Workflow for Safe Handling of 3-Methyl-3-octanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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